Cas no 1114546-29-0 (1-bromo-3-fluoro-4-iodo-2-methyl-benzene)

• Product Name: 1-bromo-3-fluoro-4-iodo-2-methyl-benzene
• CAS No: 1114546-29-0
• MF: C₇H₅BrFI
• MW: 314.921477079391
• MDL: MFCD28739627
• CID: 4778345
• PubChem ID: 59556994
• Update Time: 2026-02-27

1-bromo-3-fluoro-4-iodo-2-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-fluoro-4-iodo-2-methylbenzene
• 1-bromo-3-fluoro-4-iodo-2-methyl-benzene
• 6-Bromo-3-iodo-2-fluorotoluene
• 6-Bromo-2-fluoro-3-iodotoluene
• SB30686
• SY265165
• AS-84630
• SCHEMBL1643790
• MUMJPHCUBFFNPA-UHFFFAOYSA-N
• CS-0341205
• C90258
• 1114546-29-0
• MFCD28739627

• MDL： MFCD28739627
• Inchi： 1S/C7H5BrFI/c1-4-5(8)2-3-6(10)7(4)9/h2-3H,1H3
• InChI Key： MUMJPHCUBFFNPA-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1F)Br

Computed Properties

• Exact Mass: 313.86034g/mol
• Monoisotopic Mass: 313.86034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0